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Compound of Interest

Compound Name: Arprinocid-15N3

Cat. No.: B15559357

Get Quote

For researchers, scientists, and drug development professionals utilizing Arprinocid-15N3,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of Arprinocid-15N3, aligning with general best practices for hazardous chemical

waste management.

Understanding the Compound: Properties of
Arprinocid
Arprinocid is a purine analog primarily used as an antiprotozoal agent.[1] While specific data for

the isotopically labeled Arprinocid-15N3 is limited, the safety precautions and disposal

methods should be based on the known properties and hazards of the parent compound,

Arprinocid. The key to safe disposal is recognizing its potential as a skin and eye irritant.

A summary of the key chemical and physical properties of Arprinocid is presented below:
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Property Value

Chemical Formula C₁₂H₉ClFN₅

Molecular Weight 277.68 g/mol

Appearance Solid

Hazards
Causes skin irritation, Causes serious eye

irritation

Step-by-Step Disposal Protocol for Arprinocid-15N3
The following procedure outlines the recommended steps for the safe disposal of Arprinocid-
15N3, integrating general laboratory chemical waste guidelines.

1. Waste Identification and Segregation:

Treat all Arprinocid-15N3 waste, including pure compound, contaminated labware (e.g.,

vials, pipette tips, gloves), and solutions, as hazardous chemical waste.

Do not mix Arprinocid-15N3 waste with other chemical waste streams unless compatibility

has been verified to avoid unintended reactions.[2][3] It is best practice to segregate it as a

non-halogenated organic solid or in a designated container for purine analogs if institutional

procedures require it.

2. Personal Protective Equipment (PPE):

Before handling Arprinocid-15N3 waste, ensure appropriate PPE is worn, including

chemical-resistant gloves, safety goggles, and a lab coat.

3. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for solid waste. For liquid

waste, use a screw-top container.[2][4] The container should be in good condition, with no

cracks or leaks.[5]

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Arprinocid-15N3," and the approximate quantity.[6] Do not use abbreviations or chemical
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formulas.[5][6]

4. Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is at

or near the point of generation.[3][7]

Ensure the storage area is secure and away from incompatible chemicals.[8]

Keep the waste container closed except when adding waste.[4][7]

5. Disposal of Empty Containers:

An empty container that held Arprinocid-15N3 should be managed as hazardous waste

unless triple-rinsed with a suitable solvent.[9][10] The rinsate must be collected and disposed

of as hazardous liquid waste.[9] After triple-rinsing, deface the original label and dispose of

the container according to your institution's guidelines for non-hazardous lab waste.[10]

6. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[6][7]

Do not dispose of Arprinocid-15N3 down the drain or in the regular trash.[2][6][9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Arprinocid-15N3.
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Caption: Workflow for the safe disposal of Arprinocid-15N3 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Arprinocid-15N3, fostering a secure research environment and protecting our

ecosystem. Always consult your institution's specific chemical hygiene plan and waste disposal

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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